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Compound of Interest

Compound Name: NBQX disodium

Cat. No.: B1143491

Researchers, scientists, and professionals in drug development are tasked with the critical
responsibility of not only advancing scientific frontiers but also ensuring a safe laboratory
environment. The proper disposal of chemical reagents, such as NBQX disodium, is a
cornerstone of laboratory safety and environmental stewardship. This document provides
essential, immediate safety and logistical information, including operational and disposal plans
for NBQX disodium, a potent and selective AMPA/kainate receptor antagonist.

Immediate Safety and Handling Information

NBQX disodium salt hydrate is classified with the following hazards:

 Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2A)[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][2]

Acute Oral Toxicity (Category 4)[3]

Acute and Chronic Aquatic Toxicity (Category 1)[3]

Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, must be worn when handling this compound.[4] Work should be conducted in a
well-ventilated area or a chemical fume hood to avoid respiratory irritation.[1][2]
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NBQX Disodium Disposal: A Step-by-Step Protocol

The disposal of NBQX disodium must be carried out in compliance with all federal, state, and
local environmental regulations.[4] The following steps provide a general guideline for its proper
disposal:

» Waste Minimization: Before beginning any experiment, plan to minimize the amount of
NBQX disodium waste generated. This can be achieved by ordering the smallest necessary
quantities and preparing only the required amount of solution for your experiments.[5][6]

» Waste Collection and Storage:

o Original Containers: Whenever possible, leave the chemical waste in its original container.

[1]

o Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical
name ("NBQX disodium”) and associated hazards.

o Segregation: Do not mix NBQX disodium waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS)
department. Store it separately from incompatible materials, such as strong oxidizing
agents.[4]

o Container Integrity: Use containers that are in good condition and have secure, leak-proof
lids.[7][8] Keep containers closed except when adding waste.[5][6]

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within
the laboratory.[5][6][8]

o Disposal of Contaminated Materials:

o Empty Containers: Empty containers that held NBQX disodium should be treated as
hazardous waste and disposed of in the same manner as the chemical itself.[1] Do not
rinse them and discard them in the regular trash.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.
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e Spill Management:

o In the event of a spill, evacuate the area if necessary and consult the Safety Data Sheet
(SDS).[1]

o Do not allow the product to enter drains.[1]

o For small spills of the solid material, carefully sweep it up, avoiding dust generation, and
place it in a sealed container for disposal.[4]

o Clean the affected area thoroughly.[1]
e Arranging for Final Disposal:

o Contact EHS: Contact your institution's EHS or equivalent safety office to arrange for the
pickup and disposal of NBQX disodium waste.

o Licensed Professional Disposal: The ultimate disposal of NBQX disodium must be
handled by a licensed professional waste disposal service.[4][9] One older disposal
method suggests dissolving the material in a combustible solvent and burning it in a
chemical incinerator with an afterburner and scrubber; however, current best practices and
regulations must be confirmed with the disposal service.[4]

Important Note:Under no circumstances should NBQX disodium or its solutions be disposed
of down the drain or in the regular trash.[1][10] Its high aquatic toxicity poses a significant
environmental risk.[3]

Quantitative Data Summary
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Parameter Valuel/Information Source

Skin Irrit. 2, Eye Irrit. 2A, STOT
o SE 3, Acute Tox. 4 (Oral),
Hazard Classifications ) ) [1][2][3]
Aquatic Acute 1, Aquatic

Chronic 1

Dust mask type N95 (US),

Personal Protective Equipment )
Eyeshields, Gloves

Incompatible Materials Strong oxidizing agents [4]
Storage Temperature 2-8°C

Drain Disposal Prohibited [1][10]
Trash Disposal Prohibited [10]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of NBQX
disodium.
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Figure 1. Logical workflow for the proper disposal of NBQX disodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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